2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C16H16FN5OS/c1-10(2)21-14(23)8-24-16-13-7-20-22(15(13)18-9-19-16)12-5-3-11(17)4-6-12/h3-7,9-10H,8H2,1-2H3,(H,21,23)
• InChI Key: BDTJWPHRSOKEQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=NC2=C1C=NN2C3=CC=C(C=C3)F
• Molecular Formula: C16H16FN5OS
• Molecular Weight: 345.4 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine. Pyrazolo[3,4-d]pyrimidines are known for their anticancer activity and their inhibitory activity against EGFR/ErbB2 receptor tyrosine kinases.

Synthesis Analysis

The synthesis of similar compounds involves the design and synthesis of 1-H-pyrazole-3-carboxamide derivatives. A structure-activity-relationship study illustrates that the incorporation of a pyrimidine-fused heterocycle at position 4 of the pyrazole is critical.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is critical for its biological activity.

Scientific Research Applications

Cancer Treatment: CDK2 Inhibition

• .

Adenosine Receptor Modulation

• Specifically, these compounds have been investigated as potential ligands for human A3, A2A, and A2B adenosine receptors. .

Antimicrobial Properties

• While not extensively studied, pyrazolo[3,4-d]pyrimidine derivatives have shown potential antimicrobial activity. .

Anti-Tubercular Activity

• The related class of 1,2,3-triazoles, which are structurally similar to pyrazolo[3,4-d]pyrimidines, have demonstrated anti-tubercular properties. .

Glycosidase Inhibition

• 1,2,3-Triazoles, which share some structural features with pyrazolo[3,4-d]pyrimidines, have been investigated as glycosidase inhibitors. .

Other Biomedical Applications

• Pyrazolo[3,4-b]pyridines, a related group of heterocyclic compounds, have been extensively studied. .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . By inhibiting CDK2, the compound can disrupt the cell cycle, preventing the proliferation of cancer cells .

Mode of Action

The compound interacts with CDK2 by binding to its active site, thereby inhibiting its activity . This interaction results in the disruption of the cell cycle, specifically at the G1/S and G2/M transition points, leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway. CDK2 is responsible for the transition from the G1 phase to the S phase and from the G2 phase to the M phase. By inhibiting CDK2, the compound prevents these transitions, leading to cell cycle arrest . This arrest then triggers apoptosis, or programmed cell death, in the cancer cells .

Result of Action

The result of the compound’s action is the inhibition of cancer cell proliferation. By arresting the cell cycle and triggering apoptosis, the compound effectively reduces the number of cancer cells . This has been demonstrated in vitro with significant cytotoxic activities against MCF-7 and HCT-116 cell lines .

Future Directions

Future research could involve further exploration of the structure-activity relationship of this compound and its derivatives. This could lead to the development of more potent and selective inhibitors of EGFR and ErbB2.